N,3-dimethylpiperidine-3-carboxamide hydrochloride
Overview
Description
“N,3-dimethylpiperidine-3-carboxamide hydrochloride” is a piperidine derivative. It has a CAS Number of 112950-94-4 and a molecular weight of 192.69 . The IUPAC name for this compound is N,N-dimethyl-3-piperidinecarboxamide hydrochloride . It is a solid substance .
Molecular Structure Analysis
The InChI code for “N,3-dimethylpiperidine-3-carboxamide hydrochloride” is1S/C8H16N2O.ClH/c1-10(2)8(11)7-4-3-5-9-6-7;/h7,9H,3-6H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
“N,3-dimethylpiperidine-3-carboxamide hydrochloride” is a solid substance . It has a molecular weight of 192.69 . The IUPAC name for this compound is N,N-dimethyl-3-piperidinecarboxamide hydrochloride . The InChI code for this compound is1S/C8H16N2O.ClH/c1-10(2)8(11)7-4-3-5-9-6-7;/h7,9H,3-6H2,1-2H3;1H .
Scientific Research Applications
Pharmaceutical Research
N,3-Dimethyl-3-piperidinecarboxamide hydrochloride: is utilized in pharmaceutical research as a reference standard for drug formulation . Its structural specificity and purity make it an ideal candidate for testing the efficacy and metabolic pathways of new pharmacological compounds.
Chemical Synthesis
This compound serves as a building block in the synthesis of more complex molecules . Its reactivity under various conditions is studied to optimize reactions for the production of desired pharmaceutical agents.
Biological Studies
Researchers use N,3-Dimethyl-3-piperidinecarboxamide hydrochloride to study its interaction with biological systems . It helps in understanding the bioavailability and potential therapeutic effects of related compounds.
Analytical Benchmarking
In analytical chemistry, this compound is used to calibrate instruments and validate analytical methods . Its consistent quality ensures the accuracy and reliability of analytical results.
Material Science
The compound’s properties are of interest in material science for the development of new materials with specific characteristics, such as controlled release matrices in drug delivery systems .
Toxicology
N,3-Dimethyl-3-piperidinecarboxamide hydrochloride: is also used in toxicological studies to assess the safety profile of related chemical entities . Its well-defined structure and properties allow for precise control over experimental conditions.
Neurological Research
Due to its piperidine moiety, the compound is researched for its potential effects on neurological pathways and receptors . This could lead to the development of new treatments for neurological disorders.
Catalysis
In the field of catalysis, N,3-Dimethyl-3-piperidinecarboxamide hydrochloride is explored for its role as a potential catalyst or catalyst modifier . Its unique structure could influence reaction rates and selectivity.
properties
IUPAC Name |
N,3-dimethylpiperidine-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O.ClH/c1-8(7(11)9-2)4-3-5-10-6-8;/h10H,3-6H2,1-2H3,(H,9,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULIBIFLLICSJFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCNC1)C(=O)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,3-dimethylpiperidine-3-carboxamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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